Cas no 111687-67-3 (1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1S,3aS,7aS)-octahydro-7a-methyl-1-[(1S)-1-(3-methylbutoxy)ethyl]-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI))

• Product Name: 1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1S,3aS,7aS)-octahydro-7a-methyl-1-[(1S)-1-(3-methylbutoxy)ethyl]-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI)
• CAS No: 111687-67-3
• MF: C₂₆H₄₂O₃
• MW: 402.609888553619
• CID: 184217
• PubChem ID: 9547303
• Update Time: 2025-04-19

1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1S,3aS,7aS)-octahydro-7a-methyl-1-[(1S)-1-(3-methylbutoxy)ethyl]-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• (1R,3S,5E)-5-[(2E)-2-[(3aS,7aS)-7a-methyl-1-[(1S)-1-(3-methylbutoxy)ethyl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1S,3aS,7aS)-octahydro-7a-methyl-1-[(1S)-1-(3-methylbutoxy)ethyl]-4H-inden-4-ylidene
• 1,3-Cyclohexanediol,4-methylene-5-[(2E)-[(1S,3aS,7aS)-octahydro-7a-methyl-1-[(1S)-1-(3-methylbutoxy)ethyl]-4H-inden-4-ylidene]ethylidene]-,(1R,3S,5Z)- (9CI)
• 1-hydroxy-22-oxavitamin D3
• (1S,3R,5E,7E,9xi,17xi,20S)-20-(3-methylbutoxy)-9,10-secopregna-5,7,10-triene-1,3-diol
• 1,3-Cyclohexanediol, 4-methylene-5-(2-(octahydro-7a-methyl-1-(1-(3-methylbutoxy)ethyl)-4H-inden-4-ylidene)ethylidene)-, (1S-(1alpha(R*),3abeta,4E(1S*,3R*,5Z),7aalpha))-
• SCHEMBL9328663
• (5Z,7E)-(1S,3R)-22-oxa-9,10-seco-5,7,10(19)-cholestatriene-1,3-diol
• 1alpha-Hydroxy-22-oxavitamin D3/1alpha-hydroxy-22-oxacholecalciferol
• LMST03020044
• 111687-67-3
• 1alpha-hydroxy-22-oxavitamin D3 / 1alpha-hydroxy-22-oxacholecalciferol
• CHEBI:173060
• (1R,3S,5Z)-5-[(2E)-2-[(1S,3aS,7aS)-7a-methyl-1-[(1S)-1-(3-methylbutoxy)ethyl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol

• Inchi： 1S/C26H42O3/c1-17(2)12-14-29-19(4)23-10-11-24-20(7-6-13-26(23,24)5)8-9-21-15-22(27)16-25(28)18(21)3/h8-9,17,19,22-25,27-28H,3,6-7,10-16H2,1-2,4-5H3/b20-8+,21-9-/t19-,22+,23+,24-,25-,26+/m0/s1
• InChI Key： OSURJGQBRKBWMU-JRTYMHBXSA-N
• SMILES： O(CCC(C)C)[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](C[C@@H](C\3)O)O)/CCC[C@@]21C

Computed Properties

• Exact Mass: 402.313395
• Monoisotopic Mass: 402.313395
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 4.9

Experimental Properties

• Density: 1.04
• Boiling Point: 530.1°Cat760mmHg
• Flash Point: 274.4°C
• Refractive Index: 1.535